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Compound of Interest

Compound Name: (e)-3-o-Tolylacryloyl chloride

CAS No.: 15873-40-2

Cat. No.: B1149314

Get Quote

Executive Summary: The "Ortho-Effect" in
Cinnamoyl Scaffolds
In the landscape of medicinal chemistry, cinnamoyl derivatives are privileged scaffolds.

However, while para-substituted analogs (e.g., p-coumaric acid derivatives) are widely

characterized, the (E)-3-(o-tolyl)acryloyl series presents unique analytical and pharmacological

challenges.

This guide focuses on the downstream products synthesized from (E)-3-(o-tolyl)acryloyl

chloride (CAS: 83612-52-6). The presence of the ortho-methyl group introduces significant

steric torque, altering planarity, solubility, and metabolic stability compared to para-isomers.

This document provides a rigorous analytical framework for characterizing these novel amides

and esters, distinguishing them from their regioisomers, and benchmarking their performance.
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To characterize the novel compounds, we must first establish the integrity of the precursor

transformation. The synthesis typically proceeds via the nucleophilic acyl substitution of the

acid chloride.
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Figure 1: Divergent synthesis of novel compounds from the acid chloride precursor. The ortho-

methyl group remains intact, serving as a spectroscopic handle.

Comparative Analytical Guide
The core challenge in characterizing these derivatives is distinguishing the ortho-substitution

pattern from meta or para isomers, and confirming the retention of the (E)-alkene geometry.

NMR Spectroscopy: The "Ortho" Fingerprint
The ortho-methyl group exerts a shielding/deshielding effect on the aromatic ring and the

-vinyl proton that is distinct from p-tolyl analogs.
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Feature
(E)-3-(o-tolyl)
Derivatives

(E)-3-(p-tolyl)
Derivatives

Analytical Insight

Methyl Shift (

)
2.35 - 2.45 ppm 2.30 - 2.38 ppm

o-Me is often slightly

downfield due to

proximity to the

-system of the alkene.

Vinyl Coupling (

)
15.5 - 16.0 Hz 15.8 - 16.2 Hz

Large coupling

confirms (E)-

configuration. If

Hz, significant Z-

isomer impurity exists.

-Proton Shift 7.8 - 8.1 ppm 7.6 - 7.7 ppm

The o-substituent

twists the ring, often

deshielding the

-proton more than in

the planar p-isomer.

Aromatic Region Multiplet (ABCD)
Pair of Doublets

(AA'BB')

The p-tolyl system

shows a symmetric

AA'BB' pattern. The o-

tolyl system is

complex and

asymmetric.

Infrared (IR) Spectroscopy
The carbonyl stretch is sensitive to the conjugation efficiency, which is modulated by the steric

twist of the o-tolyl group.

Amide I Band: 1655–1670 cm

(Often 5–10 cm

higher than p-tolyl analogs due to reduced planarity/conjugation).
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C=C Stretch: 1620–1635 cm

(Strong absorption characteristic of

-unsaturation).

Crystal Structure (XRD) & Conformational Analysis
Unlike p-tolyl derivatives which often pack in planar sheets, o-tolyl derivatives frequently exhibit

a non-planar torsion angle (

) between the phenyl ring and the carbonyl plane.

Consequence: This twist reduces

-

stacking in the solid state, often leading to higher solubility in organic solvents compared to
their para counterparts.

Functional Performance Benchmarking
Why synthesize the o-tolyl derivative over the standard p-tolyl? The choice is driven by

biological and physical performance.

Biological Activity (Antimicrobial/Anticancer)
Based on structure-activity relationship (SAR) studies of cinnamides:

Metabolic Stability (Winner: o-Tolyl): The ortho-methyl group provides steric protection to the

amide/ester bond, retarding hydrolysis by esterases or amidases.

Potency (Winner: p-Tolyl/Halogen): Generally, para-substituted cinnamides (especially p-Cl

or p-F) show higher potency against bacterial strains (e.g., S. aureus) because they fit better

into narrow binding pockets (e.g., enzyme active sites).

Selectivity:o-Tolyl derivatives often show higher selectivity for specific receptors (e.g., EP3

antagonists) where the "twist" conformation is required for locking into the receptor sub-

pocket.
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Analytical Decision Logic
Use the following logic flow to troubleshoot the characterization of your novel compound.

Crude Product Isolated

Run 1H NMR (CDCl3)

Check Vinyl Coupling (J)

J = 15-16 Hz
(Pure E-isomer)

Yes

J = 10-12 Hz
(Z-isomer impurity)

No

Check Methyl Region

AA'BB' Pattern + Singlet
(Wrong Isomer: p-tolyl)

Error

Complex Multiplet + Singlet
(Correct: o-tolyl)

Confirmed

Proceed to Biological Assay
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Figure 2: Analytical decision tree for validating stereochemistry and regiochemistry.

Experimental Protocols
Synthesis of (E)-N-phenyl-3-(o-tolyl)acrylamide
(Representative Protocol)
Rationale: This protocol minimizes hydrolysis of the acid chloride and ensures E-isomer

retention.

Activation: Dissolve (E)-3-(o-tolyl)acrylic acid (1.0 eq) in anhydrous DCM. Add oxalyl chloride

(1.2 eq) and a catalytic drop of DMF. Stir at RT for 2 hours until gas evolution ceases.

Evaporate solvent to obtain crude (E)-3-(o-tolyl)acryloyl chloride.

Coupling: Redissolve the acid chloride in DCM. Cool to 0°C.

Addition: Add aniline (1.0 eq) and Triethylamine (1.5 eq) dropwise. Note: TEA acts as an HCl

scavenger.

Workup: Stir for 4 hours. Wash with 1M HCl (to remove unreacted amine) and saturated

NaHCO

(to remove unreacted acid).

Purification: Recrystallize from Ethanol/Water. Do not use column chromatography initially to

avoid Z/E isomerization on acidic silica.

Characterization Checklist
1H NMR (400 MHz, CDCl

): Look for

2.45 (s, 3H, CH

),

6.50 (d, J=15.6 Hz, 1H, =CH-CO),
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8.05 (d, J=15.6 Hz, 1H, Ar-CH=).

HRMS (ESI+): Calculate [M+H]

for C

H

NO.

Melting Point: Compare with literature (typically sharp range if pure).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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